Cas no 1807021-98-2 (Ethyl 2-bromo-5-cyano-3-ethylphenylacetate)

• Product Name: Ethyl 2-bromo-5-cyano-3-ethylphenylacetate
• CAS No: 1807021-98-2
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4943764
• Update Time: 2025-07-24

Ethyl 2-bromo-5-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-10-5-9(8-15)6-11(13(10)14)7-12(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： UXTLVKTWWMFYEV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1CC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-cyano-3-ethylphenylacetate

Ethyl 2-bromo-5-cyano-3-ethylphenylacetate (CAS No. 1807021-98-2): A Comprehensive Overview

Ethyl 2-bromo-5-cyano-3-ethylphenylacetate (CAS No. 1807021-98-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromine and cyano substituents, makes it particularly interesting for researchers exploring novel synthetic pathways and pharmacological applications.

The chemical formula of Ethyl 2-bromo-5-cyano-3-ethylphenylacetate is C₁₂H₁₂BrN₂O₂, reflecting its complex composition. The presence of a bromine atom at the 2-position and a cyano group at the 5-position contributes to its reactivity, making it a versatile building block in organic synthesis. The ethyl ester moiety at the acetate position further enhances its utility in medicinal chemistry applications.

In recent years, the demand for high-quality intermediates like Ethyl 2-bromo-5-cyano-3-ethylphenylacetate has surged due to advancements in drug discovery technologies. Researchers are increasingly leveraging such compounds to develop novel therapeutic agents targeting various diseases. The compound's ability to undergo selective functionalization has made it a preferred choice for synthesizing complex molecules with tailored biological activities.

The synthesis of Ethyl 2-bromo-5-cyano-3-ethylphenylacetate typically involves multi-step reactions that require precise control over reaction conditions. The bromination and cyanation steps are critical, as they determine the compound's reactivity and subsequent utility in downstream applications. Modern synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce large quantities of the compound for research purposes.

One of the most compelling aspects of Ethyl 2-bromo-5-cyano-3-ethylphenylacetate is its potential in medicinal chemistry. The bromine and cyano groups provide handles for further derivatization, allowing chemists to design molecules with specific pharmacological properties. For instance, researchers have explored its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's structural features enable the creation of highly specific binding sites that interact with biological targets effectively.

The pharmaceutical industry has shown particular interest in derivatives of Ethyl 2-bromo-5-cyano-3-ethylphenylacetate due to their promising biological activities. Studies have demonstrated that certain analogs exhibit potent anti-inflammatory and anticancer effects, making them attractive candidates for clinical development. The ability to modify the compound's structure allows for fine-tuning of its pharmacokinetic properties, enhancing drug efficacy and reducing side effects.

In addition to its pharmaceutical applications, Ethyl 2-bromo-5-cyano-3-ethylphenylacetate finds utility in materials science research. Its unique electronic properties make it a candidate for developing new types of organic semiconductors and conductive polymers. These materials are essential for creating advanced electronic devices, including flexible displays and solar cells. The compound's ability to undergo π-stacking interactions also makes it suitable for designing supramolecular assemblies with potential applications in nanotechnology.

The growing interest in sustainable chemistry has also influenced the use of Ethyl 2-bromo-5-cyano-3-ethylphenylacetate. Researchers are increasingly adopting green synthetic routes to minimize environmental impact while maintaining high yields and purity standards. Techniques such as catalytic bromination and cyanation have been developed to reduce waste generation and energy consumption during production.

The future prospects for Ethyl 2-bromo-5-cyano-3-ethylphenylacetate appear promising, with ongoing research uncovering new applications across multiple disciplines. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in drug discovery and material science innovation. Collaborative efforts between academia and industry will be crucial in harnessing its full potential.